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Compound of Interest

Compound Name: Ammonium bromide-d4

Cat. No.: B12404938

An In-depth Technical Guide to the Physical Characteristics of Solid Ammonium Bromide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium bromide-d4 (NDa4Br) is the deuterated isotopic analog of ammonium bromide,
where the four hydrogen atoms of the ammonium cation have been replaced with deuterium.[1]
With the CAS Number 12265-06-4 and a molecular formula of BrD4N, this compound is a
white, crystalline solid at room temperature.[1] Due to the different nuclear properties of
deuterium compared to protium, NDa4Br is of particular interest in various scientific fields. It is
frequently used as an internal standard for quantitative analysis by NMR or mass spectrometry,
in neutron scattering studies to probe crystal structures and dynamics, and in research
investigating isotope effects in chemical and physical processes.[1][2] Like its non-deuterated
counterpart, it is an ionic compound, forming a crystal lattice structure.

Physical and Chemical Properties

The fundamental physical properties of solid Ammonium bromide-d4 are summarized below.
These characteristics are essential for handling, storage, and application in experimental
setups.
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Property Value Source(s)
CAS Number 12265-06-4

Molecular Formula NDa4Br

Molecular Weight 101.97 g/mol

Appearance White crystalline solid

Density 2.528 g/mL (at 25 °C)

Melting Point 452 °C (sublimes)

Solubility Soluble in water

Isotopic Purity >98 atom % D

Crystallography and Phase Transitions

Solid ND4Br is known to exhibit polymorphism, meaning it can exist in different crystal
structures depending on temperature and pressure. These structural changes, or phase
transitions, are a defining physical characteristic of the material and are associated with
changes in the ordering of the deuterated ammonium (NDa4") ion tetrahedra within the crystal
lattice. Heat capacity measurements of ND4Br show distinct maxima that correspond to these
polymorphic transitions. At ambient pressure, the compound undergoes several temperature-
induced phase transitions.

A study investigating the spin-lattice relaxation time of ND4Br identified a lambda transition as
well as a low-temperature phase change occurring at 169 K. Neutron diffraction studies have
been employed to characterize the average and local structures during these transitions,
confirming a sequence of IV - 1ll - Il on warming at ambient pressure.

This table summarizes the known crystallographic phases at ambient pressure. Note that
detailed lattice parameters can be highly dependent on the precise temperature of
measurement.
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Crystal System
Phase Temperature Range . Key Features
(Tentative)

Phase Il > 235K Cubic (CsCl-type) Disordered NDa* ions.
Partially ordered NDa*
Phase Il ~169 K - 235 K Tetragonal )
ions.
Phase IV <169 K Cubic (CsCl-type) Ordered NDa4* ions.

Visualization of Thermal Phase Transitions

The following diagram illustrates the logical relationship between temperature and the crystal
structure of solid Ammonium bromide-d4 at ambient pressure, showing the transitions
between its known polymorphic phases.

Phase Transitions of Solid ND4Br with Temperature

Phase IV
Ordered CsCl-type Structure

Warming > 169 K | Cooling < 169 K

Phase Il
Tetragonal Structure

éarming > 235§CO0Iing <235K

Phase Il
Disordered CsCl-type Structure

Further Heating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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